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CRITICAL IDENTITY CHECK: Before You Begin

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: CAY10573

CAS No.: 853652-40-1

\ J

Are you using CAY10573 for JNK Inhibition?

e STOP. CAY10573 is a pan-PPAR agonist (Peroxisome Proliferator-Activated Receptor

), not a INK inhibitor.

e If you require a JNK inhibitor, you likely need CAY10571 (an anthrapyrazolone JNK inhibitor
analog) or SP600125.

» Action: Verify the CAS number on your vial.
o CAY10573: CAS 853652-40-1 (PPAR Agonist)
o CAY10571: CAS 137442-43-0 (JNK Inhibitor)
This guide details the stability and handling of CAY10573 (PPAR Agonist).

Part 1: Core Stability Specifications

The stability of CAY10573 is dictated by its chemical structure—specifically the indole-1-acetic
acid moiety, which is susceptible to oxidation and hydrolysis if mishandled.
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Shelf Life Summary

Storage . . . .
State Stability Duration Critical Condition
Temperature
Crystalline Solid (As Desiccated, protected
_ -20°C Y _
supplied) ears from light.[1]
Stock Solution Sealed, minimal
-80°C 6 Months
(DMSO/Ethanol) headspace.
_ High Risk: Prone to
Stock Solution S )
-20°C 1 Month precipitation/degradati
(DMSO/Ethanol)
on.
Aqueous Working Use Immediately.
4°C | RT <12 Hours
Solution Unstable.

Technical Insight: While the solid is robust, the solution stability at -20°C is significantly shorter
than many researchers assume. The indole ring is electron-rich and can undergo oxidative
degradation over time in non-deuterated DMSO, especially if the container is frequently opened

(introducing atmospheric moisture).

Part 2: Reconstitution & Handling Protocols
Q: What is the optimal solvent system for CAY10573?

A:DMSO (Dimethyl sulfoxide) is the preferred solvent.
e Solubility Limit: ~0.5 mg/mL in DMSO.

o Ethanol: Soluble but less ideal for long-term storage due to higher evaporation rates at
-20°C.

o DMF: Soluble (~0.3 mg/mL), but often cytotoxic in sensitive cell lines.
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Protocol: Creating a High-Stability Stock

o Equilibrate: Allow the vial to warm to Room Temperature (RT) inside the desiccator before
opening. Why? This prevents condensation from forming on the hygroscopic solid, which
accelerates hydrolysis.

e Solvent Choice: Use anhydrous, sterile-filtered DMSO.

» Dissolution: Vortex for 1 minute. If particulates remain, sonicate in a water bath at 37°C for 5
minutes.

» Aliquoting (Crucial Step): Do not store the bulk stock. Aliquot into single-use volumes (e.g.,
20

L or 50

L) in light-protective amber tubes.

Storage: Snap-freeze in liquid nitrogen (if available) before transferring to -80°C.

Visual Workflow: Storage Decision Tree
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Figure 1: Decision tree for maximizing the shelf-life of CAY10573.
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Part 3: Troubleshooting Experimental Issues (FAQS)
Issue 1: "l see white crystals when adding the stock to
my cell culture media."

Diagnosis:Solvent Shock / Precipitation. CAY10573 is highly lipophilic (LogP > 4). When a
concentrated DMSO stock is added rapidly to aqueous media, the compound crashes out of
solution before it can bind to serum proteins.

Solution:

» Serial Dilution: Do not add 100% DMSO stock directly to the well. Prepare a 10x or 100x
intermediate dilution in media containing serum (FBS acts as a carrier).

o Vortexing: Vortex the media immediately upon addition.

o Limit Concentration: Ensure the final DMSO concentration is < 0.1% to avoid cytotoxicity, but
also ensure the CAY10573 concentration does not exceed its solubility limit in water (which
is negligible without a carrier).

Issue 2: "My assay results are inconsistent after storing
the stock at -20°C for 2 months."

Diagnosis:Compound Degradation. As noted in the stability table, -20°C solution storage is only
viable for ~1 month. The indole moiety is sensitive to oxidation.

Verification Protocol (Self-Validating):

e The "Fresh vs. Frozen" Test: Purchase a fresh vial of CAY10573. Prepare a fresh stock and
run a side-by-side dose-response curve (e.g., PPAR reporter assay) against your old stock.

e Result: If the

of the old stock has shifted to the right (higher concentration required), degradation has
occurred. Discard the old stock.

Issue 3: "Is CAY10573 light sensitive?"
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Diagnosis:Yes. Indole derivatives are generally photosensitive. Extended exposure to ambient
lab light (fluorescent) can catalyze photo-oxidation.

o Fix: Always use amber microcentrifuge tubes or wrap clear tubes in aluminum foil. Perform
experiments in low light if possible.

Part 4: Mechanism of Action Context

Understanding the pathway helps verify if the drug is working.[2] CAY10573 activates PPARSs,
which heterodimerize with RXR to drive transcription.
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Figure 2: Mechanism of Action. CAY10573 acts as a ligand for PPAR isoforms, triggering the
transcription of genes involved in lipid metabolism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [CRITICAL IDENTITY CHECK: Before You Begin].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b050235#long-term-stability-of-cay10573-at-20-c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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© 2026 BenchChem. All rights reserved. 717 Tech Support


https://www.researchgate.net/post/How-long-can-a-compound-be-stable-in-DMSO-for
https://www.benchchem.com/product/b050235#long-term-stability-of-cay10573-at-20-c
https://www.benchchem.com/product/b050235#long-term-stability-of-cay10573-at-20-c
https://www.benchchem.com/product/b050235#long-term-stability-of-cay10573-at-20-c
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b050235?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b050235?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

